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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxyethyl acetate (CAS No. 111-15-9), a glycol ether ester, sees wide application as a

solvent in various industries, including in the formulation of lacquers, resins, and printing inks.

Its use necessitates a thorough understanding of its environmental fate and degradation

pathways to assess its potential impact on ecosystems. This technical guide provides an in-

depth overview of the current scientific knowledge regarding the environmental persistence,

transformation, and mobility of 2-ethoxyethyl acetate. The information is presented to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and environmental risk assessment.

Physicochemical Properties
A substance's environmental behavior is fundamentally governed by its physicochemical

properties. These parameters influence its distribution between environmental compartments

such as air, water, and soil, as well as its susceptibility to various degradation processes.
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Property Value Reference

Molecular Formula C₆H₁₂O₃

Molecular Weight 132.16 g/mol

Physical State Colorless liquid [1]

Odor Mild, pleasant [1]

Boiling Point 156 °C

Melting Point -61 °C

Vapor Pressure 2 mmHg at 20 °C

Water Solubility 229 g/L at 20 °C [2]

Log Octanol-Water Partition

Coefficient (Log Kow)
0.24 [3]

Environmental Fate and Degradation
2-Ethoxyethyl acetate is not expected to persist in the environment due to its susceptibility to

both biotic and abiotic degradation processes.

Biodegradation
Biodegradation is a primary mechanism for the removal of 2-ethoxyethyl acetate from the

environment. It is classified as readily biodegradable, indicating that it is likely to be rapidly

mineralized by microorganisms in soil and water.

Quantitative Data:

While specific biodegradation rate constants for 2-ethoxyethyl acetate in various

environmental matrices are not readily available in the reviewed literature, studies based on

analogous compounds and standardized tests indicate rapid degradation. For instance, a

substance meeting the criteria for "Ready Biodegradability" under OECD Guideline 301B would

be expected to achieve greater than 60% biodegradation within a 10-day window of a 28-day

test.[4]
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Abiotic Degradation
Hydrolysis:

As an ester, 2-ethoxyethyl acetate is susceptible to hydrolysis, breaking down into 2-

ethoxyethanol and acetic acid.[2] This process is influenced by pH, with the rate of hydrolysis

expected to increase under both acidic and alkaline conditions.

Quantitative Data:

Specific experimental data on the hydrolysis half-life of 2-ethoxyethyl acetate at different pH

values are not available in the public domain literature. However, its ester linkage suggests that

hydrolysis is a relevant environmental fate process.

Atmospheric Photolysis:

In the atmosphere, 2-ethoxyethyl acetate is primarily degraded by reaction with

photochemically produced hydroxyl radicals (•OH). This reaction is expected to be relatively

rapid, leading to a short atmospheric lifetime.

Quantitative Data:

The atmospheric lifetime of 2-ethoxyethyl acetate is estimated to be on the order of one to a

few days. A specific rate constant for the reaction with hydroxyl radicals was not found in the

reviewed literature.

Mobility and Partitioning
The mobility of 2-ethoxyethyl acetate in the environment is governed by its partitioning

behavior between different environmental compartments.

Soil Mobility:

The soil adsorption coefficient (Koc) is a key parameter for assessing the mobility of a

substance in soil. A low Koc value indicates a low tendency to adsorb to soil and a high

potential for leaching.

Quantitative Data:
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Parameter Value Interpretation Reference

Log Kow 0.24
Low potential for

bioaccumulation
[3]

Estimated Koc 32 (estimated)
Very high mobility in

soil
[3]

The low log Kow and estimated Koc value suggest that 2-ethoxyethyl acetate will not

significantly adsorb to soil organic matter and is expected to be highly mobile in the soil

column.[3]

Experimental Protocols
Standardized experimental protocols are essential for generating reliable and comparable data

on the environmental fate of chemicals. The Organisation for Economic Co-operation and

Development (OECD) has established a set of internationally recognized guidelines for the

testing of chemicals.

Biodegradation: OECD Guideline 301 - Ready
Biodegradability
This guideline provides several methods to assess the ready biodegradability of a chemical in

an aerobic aqueous medium. The CO₂ Evolution Test (OECD 301B) is a commonly used

method.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms from activated sludge and incubated under aerobic conditions in the dark or

diffuse light. The degradation is followed by the measurement of the CO₂ produced.[5]

Methodology:

Test System: Closed flasks containing a defined volume of mineral medium, the test

substance (as the sole carbon source), and an inoculum of microorganisms.

Inoculum: Activated sludge from a sewage treatment plant treating predominantly domestic

sewage.
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Test Concentration: Typically 10-20 mg of Total Organic Carbon (TOC) per liter.

Duration: 28 days.

Measurements: The amount of CO₂ evolved is measured at regular intervals.

Pass Level: The substance is considered readily biodegradable if the percentage of CO₂

evolution reaches 60% of the theoretical maximum within a 10-day window during the 28-day

test period.[5]

Hydrolysis: OECD Guideline 111 - Hydrolysis as a
Function of pH
This guideline describes a tiered approach to determine the rate of abiotic hydrolysis of a

chemical.[6]

Principle: The test substance is dissolved in sterile aqueous buffer solutions at different pH

values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The

concentration of the test substance is measured over time to determine the rate of hydrolysis.

[6][7]

Methodology:

Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance Concentration: A concentration low enough to ensure it remains in solution,

typically not exceeding 0.01 M or half the water solubility.

Temperature: The preliminary test is often conducted at an elevated temperature (e.g., 50

°C) to accelerate the reaction. Definitive tests are conducted at environmentally relevant

temperatures.

Duration: The preliminary test is typically 5 days. The duration of the definitive test depends

on the rate of hydrolysis.

Analysis: The concentration of the test substance and, if necessary, hydrolysis products are

determined at various time points using a suitable analytical method (e.g., chromatography).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/test-no-111-hydrolysis-as-a-function-of-ph_9789264069701-en.html
https://www.oecd.org/en/publications/test-no-111-hydrolysis-as-a-function-of-ph_9789264069701-en.html
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The hydrolysis rate constant and half-life are calculated for each pH.

Soil Adsorption/Desorption: OECD Guideline 106 -
Adsorption - Desorption Using a Batch Equilibrium
Method
This guideline is used to determine the adsorption and desorption potential of a chemical in

soil.[8]

Principle: A solution of the test substance of known concentration is agitated with a known

amount of soil. After reaching equilibrium, the concentrations of the substance in the soil and

the aqueous phase are determined.[9]

Methodology:

Soil Samples: A minimum of five different soil types with varying organic carbon content, clay

content, and pH are recommended.

Test Substance: The test can be performed with a radiolabeled or non-labeled substance.

Procedure:

Adsorption Phase: Soil is equilibrated with a solution of the test substance for a

predetermined time to reach equilibrium.

Separation: The soil and aqueous phases are separated by centrifugation.

Analysis: The concentration of the test substance in the aqueous phase is measured. The

amount adsorbed to the soil is calculated by the difference from the initial concentration.

Desorption Phase: The soil from the adsorption phase is re-suspended in a fresh solution

without the test substance to determine the extent of desorption.

Data Analysis: The soil adsorption coefficient (Kd) and the organic carbon-normalized

adsorption coefficient (Koc) are calculated.
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Caption: Metabolic pathway of 2-Ethoxyethyl Acetate in organisms.
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Caption: A generalized workflow for assessing the environmental fate of a chemical.

Conclusion
2-Ethoxyethyl acetate is a chemical that is readily degraded in the environment through a

combination of biodegradation, hydrolysis, and atmospheric photolysis. Its high water solubility

and low potential for soil adsorption indicate that it is likely to be mobile in soil and aquatic

systems, but its rapid degradation mitigates the potential for long-range transport and

persistence. While specific quantitative data on degradation rates for this compound are limited

in the public domain, standardized OECD test guidelines provide robust methodologies for

generating such data to support comprehensive environmental risk assessments. The

metabolic pathway involves hydrolysis to 2-ethoxyethanol, followed by oxidation to 2-

ethoxyacetic acid, which is then further metabolized. This information is critical for

understanding the potential for exposure and toxicological effects of both the parent compound

and its metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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